Cas no 1227600-62-5 (2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid)

• Product Name: 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid
• CAS No: 1227600-62-5
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4821547
• PubChem ID: 84712491
• Update Time: 2025-10-28

2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid
• 4-bromo-5-hydroxyindole-3-acetic acid

• Inchi： 1S/C10H8BrNO3/c11-10-7(13)2-1-6-9(10)5(4-12-6)3-8(14)15/h1-2,4,12-13H,3H2,(H,14,15)
• InChI Key： GTUFWLOADNLIFQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C(CC(=O)O)=CN2)O

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.3

Additional information on 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid

Comprehensive Guide to 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid (CAS No. 1227600-62-5)

2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid (CAS 1227600-62-5) is a specialized bromo-substituted indole derivative gaining significant attention in pharmaceutical research and organic synthesis. This compound features a unique molecular structure combining an indole core with acetic acid and bromo-hydroxy functional groups, making it valuable for various applications in medicinal chemistry and material science.

The growing interest in indole-based compounds like 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid stems from their versatile biological activities. Researchers are particularly focused on its potential as a building block for drug discovery, especially in developing treatments for neurological disorders and inflammatory conditions. The presence of both bromo and hydroxy groups offers multiple sites for further chemical modifications, enabling the creation of novel derivatives with enhanced properties.

In the pharmaceutical industry, CAS 1227600-62-5 is being investigated for its role in synthesizing serotonin receptor modulators. The indole scaffold is structurally similar to many neurotransmitters, making it crucial for developing CNS-active compounds. Recent studies suggest potential applications in creating next-generation antidepressants and neuroprotective agents, aligning with current research trends in mental health therapeutics.

The compound's physical and chemical properties make it suitable for various research applications. With moderate solubility in organic solvents and stability under standard laboratory conditions, 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid serves as an excellent intermediate in multi-step synthetic routes. Its melting point and spectral characteristics (including distinctive NMR and mass spectrometry patterns) provide reliable quality control markers for researchers.

Market analysis shows increasing demand for specialty indole derivatives like CAS 1227600-62-5, particularly from contract research organizations and academic institutions. The compound's applications extend to fluorescent probes development and material science, where its electronic properties are being explored for organic electronic devices. Suppliers are noting a 25% year-over-year increase in requests for this specific bromo-indole acetic acid derivative.

Quality considerations for 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid include purity levels (typically ≥95% for research use) and proper storage conditions (recommended at 2-8°C under inert atmosphere). Advanced analytical techniques like HPLC and LC-MS are essential for verifying the compound's identity and purity, especially when used in sensitive biological assays or pharmaceutical development.

Environmental and safety aspects of CAS 1227600-62-5 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling procedures should be maintained, including the use of personal protective equipment. The compound's biodegradation profile and ecotoxicity data are currently under investigation as part of broader environmental impact assessments for novel synthetic intermediates.

Future research directions for 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid include exploring its potential in cancer research (particularly as a kinase inhibitor scaffold) and antimicrobial applications. The compound's structural features make it attractive for developing targeted therapies, with several patent applications recently filed for related derivatives in these therapeutic areas.

For researchers sourcing CAS 1227600-62-5, key considerations include supplier reliability, batch-to-batch consistency, and available technical documentation. Many investigators are particularly interested in custom synthesis services for modified versions of this compound, reflecting the growing trend toward personalized molecular tools in drug discovery programs.

The synthesis of 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid typically involves multi-step organic reactions starting from commercially available indole precursors. Recent methodological improvements have focused on green chemistry approaches, including catalyst optimization and solvent reduction strategies, responding to the pharmaceutical industry's sustainability initiatives.

Analytical characterization of CAS 1227600-62-5 reveals distinct UV-Vis absorption spectra (with λmax around 280-290 nm) and characteristic infrared spectroscopy peaks corresponding to its carboxylic acid and hydroxyl functional groups. These properties make the compound suitable for various spectroscopic applications and quality control protocols in research settings.

In conclusion, 2-(4-Bromo-5-hydroxy-1H-indol-3-yl)acetic acid represents an important research chemical with expanding applications across multiple scientific disciplines. Its unique structural features and synthetic versatility position it as a valuable tool for medicinal chemists and material scientists alike, with promising potential for future therapeutic and technological developments.